Cas no 877811-72-8 (1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one)

• Product Name: 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one
• CAS No: 877811-72-8
• MF: C₁₅H₁₁NO₃S
• MW: 285.317742586136
• CID: 5802131
• PubChem ID: 7266762
• Update Time: 2025-05-26

1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxybenzoyl)-2,1-benzothiazol-3-one
• 1-(3-methoxybenzoyl)benzo[c]isothiazol-3(1H)-one
• SR-01000913712
• SR-01000913712-1
• 877811-72-8
• AKOS024659628
• F2552-0018
• 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one

• Inchi： 1S/C15H11NO3S/c1-19-11-6-4-5-10(9-11)14(17)16-13-8-3-2-7-12(13)15(18)20-16/h2-9H,1H3
• InChI Key： YYLOHXKOYQGPKX-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC(OC)=C2)C2=CC=CC=C2C(=O)S1

Computed Properties

• Exact Mass: 285.04596439g/mol
• Monoisotopic Mass: 285.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one

1-(3-Methoxybenzoyl)-1,3-Dihydro-2,1-Benzothiazol-3-one: A Comprehensive Overview

CAS No. 877811-72-8, known as 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one.

Chemical Structure and Synthesis

The chemical structure of 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one is characterized by a benzothiazole core with a methoxybenzoyl substituent. The benzothiazole moiety is a heterocyclic ring system consisting of a benzene ring fused with a thiazole ring. The methoxybenzoyl group is attached to the nitrogen atom of the benzothiazole ring through a carbonyl linkage. This unique structural arrangement imparts specific chemical and biological properties to the compound.

The synthesis of 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one can be achieved through various methods. One common approach involves the reaction of 2-aminothiophenol with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then cyclized under appropriate conditions to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

Biological Properties

1-(3-Methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has been extensively studied for its biological activities. One of its most notable properties is its antimicrobial activity. Research has shown that this compound exhibits potent inhibitory effects against a wide range of bacteria and fungi. The mechanism of action is believed to involve disruption of cell membrane integrity and inhibition of essential enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Its antioxidant properties are attributed to its ability to scavenge free radicals and protect cells from oxidative damage.

Pharmacological Applications

The diverse biological activities of 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one make it a promising candidate for various pharmacological applications. In the field of infectious diseases, this compound has shown potential as an antimicrobial agent against drug-resistant strains of bacteria and fungi. Its ability to inhibit microbial growth without causing significant toxicity to host cells makes it an attractive option for developing new antibiotics.

In the context of inflammatory disorders, 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has been explored for its anti-inflammatory effects in conditions such as arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and alleviate symptoms in animal models of these diseases.

Recent Research Findings

Recent research has further expanded our understanding of the potential therapeutic applications of 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anticancer activity against various cancer cell lines. The mechanism underlying its anticancer effects involves induction of apoptosis and inhibition of cell proliferation.

Another notable finding is the potential role of 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one in neurodegenerative diseases. Research conducted at a leading pharmaceutical institute has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, 1-(3-methoxybenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one (CAS No. 877811-72-8) is a versatile compound with a wide range of biological activities. Its antimicrobial, anti-inflammatory, antioxidant, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, highlighting its potential as a future therapeutic agent.